Cas no 2158677-73-5 (1H-Imidazole-2-methanol, 1-(tetrahydro-2H-pyran-2-yl)-)

• Product Name: 1H-Imidazole-2-methanol, 1-(tetrahydro-2H-pyran-2-yl)-
• CAS No: 2158677-73-5
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5184019
• Update Time: 2025-07-02

1H-Imidazole-2-methanol, 1-(tetrahydro-2H-pyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanol, 1-(tetrahydro-2H-pyran-2-yl)-
• (1-(Tetrahydro-2H-pyran-2-yl)-1H-imidazol-2-yl)methanol

• Inchi： 1S/C9H14N2O2/c12-7-8-10-4-5-11(8)9-3-1-2-6-13-9/h4-5,9,12H,1-3,6-7H2
• InChI Key： NKLWHGBGIHLJPE-UHFFFAOYSA-N
• SMILES： C1(CO)N(C2OCCCC2)C=CN=1

Additional information on 1H-Imidazole-2-methanol, 1-(tetrahydro-2H-pyran-2-yl)-

1H-Imidazole-2-methanol, 1-(tetrahydro-2H-pyran-2-yl)- (CAS No. 2158677-73-5): A Comprehensive Overview in Modern Chemical Biology

1H-Imidazole-2-methanol, 1-(tetrahydro-2H-pyran-2-yl)-, identified by its CAS number 2158677-73-5, is a significant compound in the realm of chemical biology. This heterocyclic derivative has garnered considerable attention due to its unique structural and functional properties, making it a valuable candidate for various pharmaceutical and biochemical applications. The compound's molecular structure, featuring a tetrahydro-2H-pyran moiety linked to an imidazole ring, contributes to its versatility and reactivity, which are pivotal in drug discovery and synthesis.

The imidazole core is a well-known pharmacophore in medicinal chemistry, renowned for its ability to interact with biological targets such as enzymes and receptors. In particular, the presence of a hydroxymethyl group at the 2-position of the imidazole ring enhances its potential as a building block for more complex molecules. This feature allows for further functionalization, enabling chemists to design novel compounds with tailored biological activities.

The tetrahydro-2H-pyran substituent adds another layer of complexity to the molecule. This cyclic ether is known for its stability and ability to participate in various chemical reactions, including nucleophilic additions and eliminations. Such reactivity makes 1H-Imidazole-2-methanol, 1-(tetrahydro-2H-pyran-2-yl)- an attractive intermediate in organic synthesis, particularly in the development of heterocyclic compounds that mimic natural products and bioactive molecules.

Recent advancements in chemical biology have highlighted the importance of scaffold-hopping strategies in drug design. These strategies involve modifying the core structure of known bioactive molecules to improve their pharmacological properties. The compound 1H-Imidazole-2-methanol, 1-(tetrahydro-2H-pyran-2-yl)- exemplifies this approach by serving as a versatile scaffold that can be easily modified to explore new chemical spaces. This flexibility has been leveraged in several research endeavors aimed at identifying novel therapeutic agents.

In particular, the hydroxymethyl group of this compound has been investigated for its potential role in forming hydrogen bonds with biological targets. Hydrogen bonding is a crucial interaction in many biological processes, and modulating these interactions can lead to the development of more effective drugs. Studies have shown that compounds with hydroxymethyl groups can exhibit significant binding affinity to proteins and enzymes, making them promising candidates for drug development.

The synthesis of 1H-Imidazole-2-methanol, 1-(tetrahydro-2H-pyran-2-yl)- involves sophisticated organic transformations that highlight the compound's synthetic utility. The introduction of the tetrahydropyran ring typically requires multi-step procedures involving cyclization reactions and protective group strategies. These synthetic routes underscore the compound's complexity and its potential as a precursor for more intricate molecular architectures.

One of the most intriguing aspects of this compound is its potential application in medicinal chemistry. Researchers have explored its use as a precursor for kinase inhibitors, which are critical in treating various diseases, including cancer. The imidazole ring's ability to interact with ATP-binding sites in kinases makes it an ideal scaffold for designing inhibitors that disrupt aberrant signaling pathways.

The role of computational chemistry has been instrumental in understanding the pharmacological properties of 1H-Imidazole-2-methanol, 1-(tetrahydro-2H-pyran-2-yl)-. Molecular modeling techniques have enabled researchers to predict how this compound might interact with biological targets at the atomic level. These predictions have guided experimental efforts and have led to the identification of novel derivatives with enhanced potency and selectivity.

In conclusion, 1H-Imidazole-2-methanol, 1-(tetrahydro-2H-pyran-2-yl)- (CAS No. 2158677-73-5) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structural features make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.